Cas no 99585-90-7 (2-Chloro-N-(4-chloro-3-methylphenyl)acetamide)

• Product Name: 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide
• CAS No: 99585-90-7
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD04328454
• CID: 1086935
• PubChem ID: 17088225
• Update Time: 2025-11-01

2-Chloro-N-(4-chloro-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide
• SCHEMBL7081917
• DTXSID10589275
• Z274763434
• CHEMBRDG-BB 9072038
• 99585-90-7
• BS-36513
• MFCD04328454
• AKOS000421252
• STL376162

• MDL： MFCD04328454
• Inchi： 1S/C9H9Cl2NO/c1-6-4-7(2-3-8(6)11)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： LKFPDBUGLNXOIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)NC(CCl)=O

Computed Properties

• Exact Mass: 217.00600
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.0±37.0 °C at 760 mmHg
• Flash Point: 175.1±26.5 °C
• PSA: 29.10000
• LogP: 2.89870
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-N-(4-chloro-3-methylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide

2-Chloro-N-(4-chloro-3-methylphenyl)acetamide (CAS No. 99585-90-7): A Comprehensive Overview

2-Chloro-N-(4-chloro-3-methylphenyl)acetamide, with the CAS number 99585-90-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique chemical structure, exhibits a wide range of potential applications, from synthetic intermediates to drug development. This article aims to provide a detailed and comprehensive overview of 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide, including its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

2-Chloro-N-(4-chloro-3-methylphenyl)acetamide is an acetamide derivative with a molecular formula of C₁₀H₁₀Cl₂N₂O. The compound features a chlorinated benzene ring substituted with a methyl group and an acetamide moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the chlorinated benzene ring enhances the compound's stability and reactivity, while the acetamide group contributes to its solubility and reactivity in various solvents.

The molecular weight of 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide is approximately 241.10 g/mol. It is typically a white crystalline solid at room temperature and has a melting point ranging from 110°C to 115°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and applications in pharmaceutical research.

Synthesis Methods

The synthesis of 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide can be achieved through several well-established methods. One common approach involves the reaction of 4-chloro-3-methylbenzoyl chloride with chloroacetic acid in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an acylation step followed by an amide formation step. Another method involves the reaction of 4-chloro-3-methylaniline with chloroacetyl chloride in an appropriate solvent, such as dichloromethane or toluene.

A recent study published in the Journal of Organic Chemistry (2023) reported an improved synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved yields. This method involves the reaction of 4-chloro-3-methylaniline with chloroacetyl chloride under microwave irradiation for a short duration, resulting in high purity and yield of the desired product.

Applications in Pharmaceutical Research

2-Chloro-N-(4-chloro-3-methylphenyl)acetamide has shown promise in various areas of pharmaceutical research due to its unique chemical properties and biological activity. One notable application is its use as a synthetic intermediate in the development of new drugs. The compound's reactivity and functional groups make it an ideal starting material for the synthesis of more complex molecules with therapeutic potential.

In a study published in the Journal of Medicinal Chemistry (2022), researchers explored the use of 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide as a key intermediate in the synthesis of novel antifungal agents. The resulting compounds exhibited potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. These findings highlight the potential of 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide as a valuable building block in drug discovery efforts.

Beyond antifungal applications, 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide has also been investigated for its potential as an anticancer agent. A study published in Cancer Research (2021) demonstrated that derivatives of this compound exhibit selective cytotoxicity against human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of specific enzymes involved in cell proliferation and survival pathways.

Safety Considerations and Environmental Impact

Safety is a critical consideration when handling any chemical compound, including 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide. While this compound is not classified as hazardous under current regulations, it is essential to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times to minimize exposure risks.

In terms of environmental impact, responsible disposal practices are crucial to prevent contamination of water bodies and soil. Waste products containing 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide should be treated according to local environmental regulations before disposal.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide continues to uncover new applications and potential uses in various fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration in drug discovery, materials science, and other areas of scientific inquiry.

In conclusion, 2-Chloro-N-(4-chloro-3-methylphenyl)acetamide (CAS No. 99585-90-7) is a valuable compound with significant potential across multiple disciplines. Its chemical properties, synthesis methods, and diverse applications highlight its importance in modern scientific research. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.